Cas no 728025-72-7 (3-nitro-N-(tricyclo[3.3.1.1~3,7~]dec-2-yl)pyridin-2-amine)

• Product Name: 3-nitro-N-(tricyclo[3.3.1.1~3,7~]dec-2-yl)pyridin-2-amine
• CAS No: 728025-72-7
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 3082112
• PubChem ID: 5298229
• Update Time: 2025-05-17

3-nitro-N-(tricyclo[3.3.1.1~3,7~]dec-2-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N-(tricyclo[3.3.1.1~3,7~]dec-2-yl)pyridin-2-amine
• 728025-72-7
• adamantan-2-yl(3-nitro(2-pyridyl))amine
• N-(Adamantan-2-yl)-3-nitropyridin-2-amine
• N-2-adamantyl-3-nitropyridin-2-amine
• CS-0326512
• Adamantan-2-yl-(3-nitro-pyridin-2-yl)-amine
• CCG-324094
• AKOS000643914
• STK737329

• Inchi： 1S/C15H19N3O2/c19-18(20)13-2-1-3-16-15(13)17-14-11-5-9-4-10(7-11)8-12(14)6-9/h1-3,9-12,14H,4-8H2,(H,16,17)
• InChI Key： QNXUKGBGSJXVSK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CN=C1NC1C2CC3CC(C2)CC1C3)=O

Computed Properties

• Exact Mass: 273.147726857Da
• Monoisotopic Mass: 273.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.7Ų

Additional information on 3-nitro-N-(tricyclo[3.3.1.1~3,7~]dec-2-yl)pyridin-2-amine

3-Nitro-N-(Tricyclo[3.3.1.1^3,7]dec-2-yl)pyridin-2-amine (CAS No. 728025-72-7): An Overview

3-Nitro-N-(tricyclo[3.3.1.1^3,7]dec-2-yl)pyridin-2-amine (CAS No. 728025-72-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, also known as N-(adamantan-2-yl)-3-nitropyridin-2-amine, is a derivative of adamantine, a tricyclic cage-like structure that imparts stability and rigidity to the molecule.

The chemical structure of 3-nitro-N-(tricyclo[3.3.1.1^3,7]dec-2-yl)pyridin-2-amine consists of a pyridine ring substituted with a nitro group at the 3-position and an amine group attached to an adamantine moiety at the 2-position. The presence of the nitro group introduces electron-withdrawing properties, while the adamantine scaffold provides steric hindrance and conformational rigidity, which are crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of 3-nitro-N-(tricyclo[3.3.1.1^3,7]dec-2-yl)pyridin-2-amine in various therapeutic applications. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory effects, 3-nitro-N-(tricyclo[3.3.1.1^3,7]dec-2-yl)pyridin-2-amine has also shown promise in neurodegenerative disease models. A study conducted by a team at the University of California found that this compound exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of Parkinson's disease and Alzheimer's disease.

The pharmacokinetic properties of 3-nitro-N-(tricyclo[3.3.1.1^3,7]dec-2-yl)pyridin-2-amine have been extensively studied to understand its behavior in biological systems. Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for chronic administration in therapeutic settings.

In terms of safety, preclinical studies have indicated that 3-nitro-N-(tricyclo[3.3.1.1^3,7]dec-2-yl)pyridin-2-amine exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of 3-nitro-N-(tricyclo[3.3.1.1^3,7]dec-2-yl)pyridin-2-amine involves several steps, including the formation of the adamantine scaffold and subsequent functionalization with the pyridine ring and nitro group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges in terms of yield and purity.

In conclusion, 3-nitro-N-(tricyclo[3.3.1.1^3,7]dec-2-yl)pyridin-2-amine (CAS No. 728025-72-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and drug discovery.